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Compound of Interest

Compound Name: 3-Chloro-2-(1-piperidinyl)pyridine

CAS No.: 282723-20-0

Cat. No.: B7820339

Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-2-(1-piperidinyl)pyridine

This guide provides a comprehensive overview of the essential safety protocols and data for 3-
Chloro-2-(1-piperidinyl)pyridine (CAS No. 66574-23-4). Designed for researchers, scientists,

and drug development professionals, this document moves beyond a standard Safety Data

Sheet (SDS) to offer a deeper understanding of the causality behind experimental choices and

safety procedures. The information herein is synthesized from available data on structurally

analogous compounds to ensure a conservative and robust approach to safety in the absence

of a complete, dedicated SDS for this specific molecule.

Compound Identification and Physicochemical
Properties
3-Chloro-2-(1-piperidinyl)pyridine is a substituted pyridine derivative. Understanding its

physical and chemical properties is the foundation of safe handling. While comprehensive

experimental data for this specific compound is limited, properties can be estimated based on

related structures such as 3-chloropyridine and other piperidinyl-pyridines.[1][2][3]
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Table 1: Physicochemical Properties of 3-Chloro-2-(1-piperidinyl)pyridine and Related

Compounds

Property Value / Anticipated Value Source / Rationale

Molecular Formula C₁₀H₁₃ClN₂ [2]

Molecular Weight 196.67 g/mol [2]

Appearance
Colorless to yellow liquid or

powder

Based on related

compounds[1][2]

Odor Unpleasant, pyridine-like
Based on pyridine

derivatives[1][4]

Boiling Point Estimated range: 150-200 °C
Extrapolated from similar

structures[1]

Flash Point Estimated range: 50-70 °C

Combustible liquid

classification for related

compounds[1][5]

Solubility
Slightly soluble in water;

soluble in organic solvents

Typical for substituted

pyridines[1][3]

Note: Some data is derived from structurally similar compounds and should be treated as an

estimation.

Hazard Identification and Toxicological Profile
Based on the GHS classifications of analogous compounds like 3-chloropyridine and other

functionalized pyridines, 3-Chloro-2-(1-piperidinyl)pyridine should be handled as a

hazardous substance.[1][5][6] The primary hazards are associated with its potential toxicity

upon contact or ingestion and its irritant properties.[5] The pyridine moiety itself is known to be

hepatotoxic, and chlorinated organic compounds can present a range of toxicological concerns.

[4]

Table 2: Anticipated GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[5]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[6]

[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[6]

[7]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[6][7]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[5][6][7]

Toxicological Insights: The toxicity profile is driven by two key structural features: the

chlorinated pyridine ring and the piperidine substituent.

Chlorinated Pyridine: Compounds like 3-chloropyridine are known to be toxic and irritating to

the skin, eyes, and respiratory system.[5] They can be absorbed dermally, making skin

protection critical. Thermal decomposition may release highly toxic fumes, including nitrogen

oxides (NOx), hydrogen chloride (HCl), and carbon monoxide (CO).[5]

Piperidine Moiety: While piperidine itself is a simpler structure, its presence can influence the

overall lipophilicity and absorption characteristics of the molecule.

Given these factors, it is prudent to assume the compound may have potential for chronic

health effects, and long-term exposure data is not widely available.[5]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, combining engineering controls with

appropriate PPE. The fundamental principle is to minimize all potential routes of exposure—

inhalation, dermal, and ocular.
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Engineering Controls
Chemical Fume Hood: All handling of 3-Chloro-2-(1-piperidinyl)pyridine, including

weighing and dilutions, must be performed within a certified chemical fume hood to control

vapor and aerosol exposure.[1]

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly. Their location should be clearly marked and unobstructed.[5]

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist but a critical risk assessment step. The following

diagram outlines the decision-making process for selecting appropriate PPE.

Diagram 1: PPE Selection Workflow

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US).[6] A face shield

should be worn over goggles

when there is a significant

splash hazard.[5]

Protects against splashes and

vapors that can cause severe

eye irritation.

Skin/Hand

Chemically resistant gloves

(e.g., nitrile or neoprene).[1] A

lab coat is mandatory. For

larger quantities, a chemical-

resistant apron is advised.[1]

Prevents dermal absorption,

which is a significant route of

exposure for related toxic

compounds.[5]

Respiratory

All handling should occur in a

fume hood. If exposure limits

are at risk of being exceeded,

a NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[1]

Protects against inhalation of

vapors that may cause

respiratory irritation.[5][6]
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Safe Handling and Storage Protocols
Adherence to a standardized workflow is critical to ensuring safety and experimental integrity.

General Handling Workflow
The following workflow must be followed for all routine handling of the compound.

Diagram 2: Standard Handling Workflow

Preparation:
- Verify fume hood certification

- Assemble all necessary equipment
- Don appropriate PPE

Dispensing/Weighing:
- Perform inside fume hood

- Use non-sparking tools
- Minimize dust/aerosol generation

Seal Container Immediately:
- Tightly close primary container

- Check for external contamination

Work Area Decontamination:
- Clean all surfaces with an

  appropriate solvent (e.g., 70% ethanol)
- Dispose of contaminated wipes as

  hazardous waste

PPE Doffing:
- Remove gloves, apron, lab coat

  following proper procedure to
  avoid self-contamination

Final Step:
- Wash hands and forearms

  thoroughly with soap and water
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Diagram 2: Standard Handling Workflow

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational and certified.[1]

Don all required PPE as outlined in Section 3.

Dispensing: Ground and secure containers when transferring the material to prevent static

discharge.[5] Use only non-sparking tools.

Avoidance: Do not breathe vapors or mists.[1][5] Avoid all direct contact with skin, eyes, and

clothing.[1] Do not eat, drink, or smoke in the handling area.[6][8]

Post-Handling: Immediately after use, close all containers tightly.[5][8] Decontaminate the

work area and all equipment.

Hygiene: Wash hands and face thoroughly after working with the substance.[5]

Storage Procedures
Container: Store in a tightly closed, properly labeled container.[1][5]

Location: Keep in a cool, dry, and well-ventilated area, preferably a locked cabinet

designated for toxic compounds.[1][5]

Incompatibilities: Store away from heat, sparks, open flames, and other ignition sources.[1]

[9] Keep separate from incompatible materials such as strong oxidizing agents and strong

acids.[1]

Emergency Procedures
Rapid and correct response to an emergency is critical. All personnel must be familiar with

these procedures before working with the compound.

First Aid Measures
Immediate medical attention is required for all exposure incidents.[1][5]
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Table 4: First Aid Protocols

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][5][6]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected area with plenty of soap

and water for at least 15-20 minutes.[1][5] Seek

immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5] Remove contact

lenses if present and easy to do.[6] Continue

rinsing and seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[1][6] Seek immediate

medical attention.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1][10]

Hazards: The compound is a combustible liquid.[5] Thermal decomposition can produce

toxic vapors, including NOx, HCl, and CO.[5] Vapors may be heavier than air and travel to an

ignition source.[5]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective clothing.[5]

Accidental Release Measures
The following diagram outlines the logical flow for responding to a spill.
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Diagram 3: Emergency Spill Response Protocol

Spill Detected

Evacuate Immediate Area
Alert personnel and restrict access

Don Appropriate PPE:
- Respirator (if required)

- Chemical suit/apron
- Double gloves

- Goggles & face shield

Increase Ventilation
Ensure fume hood is operational

Contain Spill:
- Use inert absorbent material

  (e.g., vermiculite, sand)
- Prevent entry into drains/waterways

Collect Absorbed Material:
- Use non-sparking tools

- Place in a labeled, sealed container
  for hazardous waste

Decontaminate Spill Area:
- Clean with appropriate solvent

- Wash with soap and water

Dispose of Waste:
- Follow institutional and local

  regulations for hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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